Cas no 2680772-67-0 (tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate)

• Product Name: tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate
• CAS No: 2680772-67-0
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• CID: 5635014
• PubChem ID: 165935280
• Update Time: 2025-07-22

tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294325
• tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate
• 2680772-67-0

• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-11-8-16-12(15)10-7-5-4-6-9(10)11/h4-8H,1-3H3,(H,17,18)
• InChI Key： UUWHVQIRYCLWKB-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate

Introduction to Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate (CAS No. 2680772-67-0)

Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680772-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of isoquinoline derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate, particularly the presence of a brominated isoquinoline core and a carbamate functional group, make it a promising candidate for further investigation in drug discovery and development.

The bromoisoquinoline moiety in the molecular structure of this compound is particularly noteworthy, as halogenated isoquinolines have been extensively studied for their role in modulating various biological pathways. Isoquinoline derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a bromine atom at the 1-position of the isoquinoline ring enhances its reactivity and potential for further chemical modifications, making it an attractive scaffold for medicinal chemists.

The carbamate group attached to the nitrogen atom in Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate serves as a crucial pharmacophore, contributing to the compound's solubility and bioavailability. Carbamate derivatives are frequently employed in drug design due to their ability to interact with biological targets such as enzymes and receptors. This functional group can be further modified to explore different pharmacological profiles, allowing for the development of novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of the pharmacokinetic properties of Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate. These studies suggest that the compound exhibits favorable metabolic stability and moderate oral bioavailability, which are critical factors for its potential clinical application. Additionally, preliminary in silico analyses have identified potential binding interactions with key biological targets, including kinases and transcription factors, which are implicated in various diseases such as cancer and inflammatory disorders.

In vitro studies have begun to unravel the mechanistic aspects of Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate, providing insights into its biological activity. Research indicates that this compound may exert its effects by inhibiting specific enzymatic pathways or modulating receptor signaling. For instance, preliminary data suggest that it could interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Furthermore, its interaction with other cellular components may contribute to its anti-inflammatory properties, making it a candidate for treating chronic inflammatory conditions.

The synthesis of Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination step is particularly critical, as it determines the regioselectivity and yield of the final product. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and scalability of this process. These techniques not only improve the overall yield but also minimize byproduct formation, ensuring a higher purity of the desired compound.

As interest in natural product-inspired drug discovery continues to grow, compounds like Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate offer a bridge between traditional medicinal chemistry and modern biotechnology. The isoquinoline scaffold is derived from several plant alkaloids that have been used for centuries in traditional medicine. By leveraging these natural templates and incorporating structural modifications, researchers aim to develop next-generation therapeutics with enhanced pharmacological properties.

The potential applications of Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate extend beyond oncology and inflammation research. Its unique structural features make it a versatile tool for exploring new therapeutic modalities in areas such as neurodegenerative diseases and infectious disorders. Ongoing research is focused on optimizing its chemical structure to improve target specificity and reduce off-target effects. This includes exploring analogs with different substituents on the isoquinoline ring or varying the length and nature of the carbamate side chain.

The development of novel pharmaceutical agents is often hampered by challenges related to drug delivery and formulation. However, Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate presents an opportunity to address these issues through innovative delivery systems. Nanotechnology-based approaches, such as lipid nanoparticles or polymeric micelles, have shown promise in enhancing the bioavailability and targeted delivery of bioactive molecules. By integrating this compound into advanced delivery platforms, researchers hope to achieve more efficient therapeutic outcomes.

In conclusion,Tert-butyl N-(1-bromoisoquinolin-4-yl)carbamate (CAS No. 2680772-67-0) represents a significant advancement in pharmaceutical chemistry with potential implications for multiple therapeutic areas. Its unique structural composition, combined with emerging research findings, positions it as a valuable asset in drug discovery efforts. As scientific understanding continues to evolve, further exploration of this compound will likely yield novel insights into its pharmacological properties and applications.